BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling cis-
1,4-Diacetoxy-2-butene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-1,4-Diacetoxy-2-butene

Cat. No.: B1582018

Essential Safety and Handling Guide for cis-1,4-
Diacetoxy-2-butene

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with cis-1,4-Diacetoxy-2-butene. The
following procedures are designed to ensure the safe handling of this chemical and to minimize
risks in the laboratory environment.

Chemical Identifier:

Name: cis-1,4-Diacetoxy-2-butene

Synonyms: cis-2-Butene-1,4-diol diacetate

CAS Number: 25260-60-0

Molecular Formula: C8H1204[1]

Molecular Weight: 172.18 g/mol [1]

Hazard Identification and Precautionary Statements

cis-1,4-Diacetoxy-2-butene is classified as a skin irritant.[1] It is crucial to handle this
compound with care and to adhere to the recommended safety protocols.
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Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling cis-1,4-Diacetoxy-2-
butene to prevent exposure and ensure personal safety.
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PPE Category Specification

Goggles compliant with European standard EN
Eye Protection 166 or NIOSH-approved safety glasses with
side-shields.[1][2]

Protective gloves, such as nitrile rubber. It is
) important to inspect gloves before use and to
Hand Protection _ -
observe the breakthrough time and permeability

data provided by the glove supplier.[1]

Long-sleeved clothing or a lab coat to prevent
Ski d Bod skin contact.[1] For larger scale operations or in
in and Body o _
case of a spill, fire/flame resistant and

impervious clothing is recommended.[2]

Under normal laboratory use with adequate
ventilation, no respiratory protection is typically
required.[1] For large-scale use, in
emergencies, or if ventilation is inadequate, a
NIOSH/MSHA or European Standard EN 136
approved respirator with an organic vapor filter
(Type A Brown, conforming to EN14387) should
be used.[1]

Respiratory

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is essential for maintaining the stability
of the chemical and the safety of the laboratory environment.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[2]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1]

» Avoid contact with skin and eyes.[2]
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» Avoid the formation of dust and aerosols.[2]

e Use non-sparking tools to prevent ignition sources.[2]

e Wash hands thoroughly after handling the substance.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
o Keep away from incompatible materials, such as oxidizing agents.[3]

e The storage class is 10: Combustible liquids.

Emergency Procedures

In the event of an emergency, follow these procedures immediately.
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Emergency Situation First-Aid Measures

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes.[1][2] If skin

irritation persists, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention.[1]

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If the person is not
Inhalation ) ) s o
breathing, give artificial respiration. Seek

immediate medical attention.[2]

Do NOT induce vomiting. If the person is

conscious, have them drink one or two glasses
Ingestion of water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.

Ensure adequate ventilation and remove all

sources of ignition.[2] Absorb the spill with an
Spill inert absorbent material (e.g., sand, earth,

vermiculite) and collect it in a suitable, closed

container for disposal.[1][3]

Disposal Plan

Proper disposal of cis-1,4-Diacetoxy-2-butene and any contaminated materials is crucial to
prevent environmental contamination and to comply with regulations.

o Chemical Disposal: Dispose of the chemical in accordance with federal, state, and local
regulations. Do not allow the product to enter drains or waterways.[3] The chemical should
be disposed of as hazardous waste.
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o Contaminated Material: Any materials, such as gloves, absorbent pads, and containers that
have come into contact with cis-1,4-Diacetoxy-2-butene should be treated as hazardous
waste and disposed of in a sealed, labeled container.

o Container Disposal: Dispose of the original container as unused product in accordance with
regulations.[3]

Experimental Protocol: Standard Handling
Procedure

This protocol outlines the step-by-step process for safely handling cis-1,4-Diacetoxy-2-butene
in a laboratory setting.

e Preparation:

[¢]

Ensure the work area (chemical fume hood) is clean and uncluttered.

[¢]

Verify that the safety shower and eyewash station are accessible and operational.

o

Gather all necessary materials, including the chemical, solvents, glassware, and spill
containment supplies.

o

Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

¢ Handling the Chemical:

[¢]

Carefully open the container of cis-1,4-Diacetoxy-2-butene inside the chemical fume
hood.

[¢]

Use a clean, dry pipette or syringe to transfer the required amount of the liquid.

[¢]

Avoid splashing or generating aerosols.

o

Close the container tightly immediately after use.

e Post-Handling:
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Clean any contaminated surfaces with an appropriate solvent and then with soap and

[e]

water.

Dispose of all contaminated waste in the designated hazardous waste container.

[e]

(¢]

Carefully remove PPE, avoiding self-contamination. Dispose of gloves and any other
disposable PPE as hazardous waste.

o

Wash hands thoroughly with soap and water.

Workflow for Handling cis-1,4-Diacetoxy-2-butene
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Workflow for Handling cis-1,4-Diacetoxy-2-butene
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Caption: Logical workflow for the safe handling of cis-1,4-Diacetoxy-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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